Cas no 941922-56-1 (3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
• CAS No: 941922-56-1
• MF: C₁₄H₁₁ClFN₅O₂S
• MW: 367.785843133926
• CID: 6462493
• Update Time: 2025-05-25

3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide
• Benzenesulfonamide, 3-chloro-N-[[1-(4-fluorophenyl)-1H-tetrazol-5-yl]methyl]-

• Inchi： 1S/C14H11ClFN5O2S/c15-10-2-1-3-13(8-10)24(22,23)17-9-14-18-19-20-21(14)12-6-4-11(16)5-7-12/h1-8,17H,9H2
• InChI Key： HCYASEWEOJZFKH-UHFFFAOYSA-N
• SMILES： C1(S(NCC2N(C3=CC=C(F)C=C3)N=NN=2)(=O)=O)=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 567.0±60.0 °C(Predicted)
• pka: 7.59±0.50(Predicted)

Additional information on 3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide

Introduction to 3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 941922-56-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide, identified by the CAS number 941922-56-1, represents a significant advancement in the field of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The presence of multiple pharmacophoric moieties, including a tetrazole ring and a fluorophenyl substituent, positions this compound as a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry, particularly for their ability to modulate biological pathways associated with inflammation, cancer, and infectious diseases. The sulfonamide functional group (–SO₂NH₂) is well-documented for its role as a bioisostere of carboxylic acids, enabling the formation of hydrogen bonds with biological targets. In the case of 3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide, the incorporation of a chloro substituent at the 3-position of the benzene ring introduces additional electronic and steric effects that can influence binding affinity and selectivity. This structural feature is particularly relevant in the context of designing molecules that interact with protein targets with high precision.

The tetrazole moiety is another key structural element that contributes to the compound's pharmacological potential. Tetrazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The five-membered heterocyclic ring of the tetrazole is capable of forming stable interactions with biological macromolecules, including enzymes and receptors. Specifically, the nitrogen atoms in the tetrazole ring can engage in hydrogen bonding or salt bridge interactions with polar residues in protein active sites. This capability makes tetrazole-based compounds attractive for drug design, as they can enhance binding affinity while minimizing off-target effects.

The fluorophenyl substituent further enhances the molecular complexity of 3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide. Fluoroaromatic compounds are widely recognized for their metabolic stability and improved pharmacokinetic profiles. The electron-withdrawing nature of fluorine atoms can modulate the electronic properties of adjacent functional groups, influencing both reactivity and binding interactions. Additionally, fluorine atoms can participate in weak non-covalent interactions such as π-stacking or halogen bonding, further contributing to molecular recognition processes. These properties make fluorinated aromatic compounds valuable tools in medicinal chemistry for optimizing drug-like characteristics.

In recent years, computational methods have played an increasingly important role in the study of small molecules like 3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide. Molecular docking simulations have been employed to predict binding modes and affinities for various biological targets. These studies suggest that this compound may interact with enzymes involved in metabolic pathways relevant to cancer progression or inflammatory responses. For instance, preliminary computational analyses indicate potential binding to cyclooxygenase (COX) enzymes or other inflammatory mediators known to contribute to disease pathogenesis. Such insights provide a rational basis for experimental validation and further optimization.

Experimental investigations have begun to explore the biological activity of 3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide in vitro. Initial assays have shown promising results in modulating pathways associated with cell proliferation and survival. The compound exhibits inhibitory effects on certain kinases implicated in cancer signaling cascades without significant toxicity at tested concentrations. These findings align well with computational predictions and underscore the compound's potential as a lead molecule for further development into therapeutic agents.

The synthesis of sulfonamide derivatives remains an active area of research due to their diverse biological activities and synthetic accessibility. The preparation of 3-chloro-N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzene-1-sulfonamide involves multi-step organic transformations that highlight modern synthetic strategies employed in medicinal chemistry laboratories. Key steps include nucleophilic substitution reactions to introduce the tetrazole moiety followed by sulfonation at the benzene ring core. Advances in synthetic methodologies have enabled higher yields and purities of these complex molecules while minimizing environmental impact.

The role of fluorine chemistry in medicinal drug development cannot be overstated. The strategic incorporation of fluorine atoms into drug candidates has been shown to improve pharmacokinetic properties such as bioavailability and metabolic stability. In particular, 4-fluorophenyl derivatives are frequently explored due to their ability to enhance binding interactions with biological targets while maintaining favorable physicochemical properties. The presence of this moiety in 3-chloro-N-{1-(4-fluorophenyl)-1H-1...